Three new heterometallic ZnII–LnIII complexes with a windmill-like framework and field-induced SMM behavior†
New Journal of Chemistry Pub Date: 2020-01-13 DOI: 10.1039/C9NJ05796J
Abstract
We have prepared three 3d–4f heterometallic complexes, namely[Ln3Zn3(Hvanox)3(vanox)3(NO3)6(H2O)5]·nEtOH (LnIII = Dy, n = 3 (1), LnIII = Tb, n = 5 (2), LnIII = Er, n = 5 (3)), by the reaction of o-vanillin oxime (H2L) with Zn(NO3)2·6H2O and Ln(NO3)2·6H2O salts in the presence of triethylamine. Single Crystal X-ray diffraction shows Zn ions and Ln ions are linked together to display a windmill-like framework with the dinuclear LnZn(HL)(L) as flabellum. Magnetic measurements reveal that complexes 1 and 2 exhibit field-induced frequency-dependence signals, indicating single-molecule magnetism (SMM) behaviors, while complex 3 exhibits slow magnetic relaxation.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 13291-68-4
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CAS no.: 10602-00-3
